Cas no 1928763-84-1 (2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1928763-84-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5742709
• PubChem ID: 130573207
• Update Time: 2025-06-08

2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1116490
• 1928763-84-1
• 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C9H10N2O2/c12-9(7-5-10-11-6-7)4-8-2-1-3-13-8/h1-3,5-6,9,12H,4H2,(H,10,11)
• InChI Key： IKTDSAOPMBYPQU-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1=CC=CO1

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62Ų

Additional information on 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Chemical Profile of 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1928763-84-1)

2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, identified by the CAS number 1928763-84-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that integrate structural features from both furan and pyrazole heterocycles, which are well-documented for their diverse biological activities. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol consists of an ethyl chain linking a furan ring at the 2-position to a pyrazole ring at the 4-position. This arrangement creates a scaffold that is conducive to various chemical modifications, enabling the synthesis of derivatives with tailored biological properties. The compound's dual heterocyclic nature suggests potential interactions with multiple biological targets, making it an intriguing subject for mechanistic studies and pharmacological evaluations.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The furan moiety is known for its ability to engage with enzymes and receptors involved in these processes, while the pyrazole ring is recognized for its anti-inflammatory and antimicrobial properties. The combination of these features in 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol positions it as a potential lead compound for therapeutic intervention.

One of the most compelling aspects of this compound is its structural versatility. The ethyl chain provides a flexible linker that can be modified to optimize solubility, bioavailability, and target binding affinity. Researchers have been exploring various derivatives of this molecule to enhance its pharmacological profile. For instance, substituting the hydroxyl group at the 1-position with different functional groups has shown promising results in improving binding affinity to specific protein targets.

Recent studies have highlighted the potential of 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these kinases, compounds like 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol could potentially disrupt aberrant signaling networks and restore normal cellular function. Preliminary in vitro studies have demonstrated inhibitory activity against several kinases, suggesting its therapeutic potential.

The compound's ability to cross the blood-brain barrier has also been a point of interest for researchers investigating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The furan and pyrazole moieties are known to interact with central nervous system (CNS) receptors and enzymes, making this molecule a candidate for developing novel neuroprotective agents. Further research is needed to fully elucidate its mechanisms of action in CNS-related pathologies.

Another area where 2-(Furan-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The compound's structural features suggest it may interact with inflammatory mediators and modulate immune responses. Studies have indicated that derivatives of this molecule can attenuate inflammatory cytokine production, providing a rationale for its use in anti-inflammatory therapies.

The synthesis of 2-(Furan-2-yli)-l-(lH-pyrazol-l4-yi)ethan-l-oI involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between furfural derivatives and pyrazole precursors, followed by functional group transformations to introduce the hydroxyl group at the appropriate position. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies on this compound.

In conclusion, CAS No. 1928763-l84-l represents a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties offers multiple avenues for drug development across various therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like 2-(Furan-Z-yI)-l(lH-pyrazoIe-l4-yI)ethan-l-oI are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.